molecular formula C7H16N2 B8778772 1-Cyclohexyl-1-methylhydrazine CAS No. 33668-52-9

1-Cyclohexyl-1-methylhydrazine

Cat. No. B8778772
CAS RN: 33668-52-9
M. Wt: 128.22 g/mol
InChI Key: KCHCXGVQNDVSKB-UHFFFAOYSA-N
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Description

1-Cyclohexyl-1-methylhydrazine is a useful research compound. Its molecular formula is C7H16N2 and its molecular weight is 128.22 g/mol. The purity is usually 95%.
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properties

CAS RN

33668-52-9

Product Name

1-Cyclohexyl-1-methylhydrazine

Molecular Formula

C7H16N2

Molecular Weight

128.22 g/mol

IUPAC Name

1-cyclohexyl-1-methylhydrazine

InChI

InChI=1S/C7H16N2/c1-9(8)7-5-3-2-4-6-7/h7H,2-6,8H2,1H3

InChI Key

KCHCXGVQNDVSKB-UHFFFAOYSA-N

Canonical SMILES

CN(C1CCCCC1)N

Origin of Product

United States

Synthesis routes and methods I

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Synthesis routes and methods II

Procedure details

To a solution of N-methylcyclohexylamine (17 g) in a 6N aqueous hydrochloric acid solution (90 ml) is added dropwise an aqueous solution (60 ml) of sodium nitrite (20.7 g) at 60° C. The mixture is stirred at the same temperature for 2 hours, and diluted with methanol (300 ml). To the mixture are added an aqueous solution (100 ml) of sodium hydroxide (45 g) and formamidine sulfinic acid (39 g). The mixture is refluxed for 2 hours, and diluted with water (400 ml). The mixture is extracted three times with methylene chloride, and the extract is washed with a saturated aqueous sodium chloride solution, dried over anhydrous magnesium sulfate, and concentrated under reduced pressure to remove the solvent. The residue is distilled under reduced pressure to give 1-methyl-1-cyclohexylhydrazine (10 g) as a colorless oil.
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